3-(Adamantan-2-yliden-methoxymethyl)-phenol

• IUPAC Name: 3-[2-adamantylidene(methoxy)methyl]phenol
• InChI: InChI=1S/C18H22O2/c1-20-18(13-3-2-4-16(19)10-13)17-14-6-11-5-12(8-14)9-15(17)7-11/h2-4,10-12,14-15,19H,5-9H2,1H3
• InChI Key: UOQZATKCYBGHSE-UHFFFAOYSA-N
• Canonical SMILES: COC(=C1C2CC3CC(C2)CC1C3)C4=CC(=CC=C4)O
• Molecular Formula: C18H22O2
• Molecular Weight: 270.4 g/mol

Description

“3-(Adamantan-2-yliden-methoxymethyl)-phenol” is a complex organic compound. It is also known as "Benzoic acid, 9-[2-(adamantan-2-yliden-methoxymethyl)-phenyl]-6-oxo-6H-xanthen-3-yl ester". The molecular formula of this compound is C38H32O5.

Molecular Structure Analysis

The molecular structure of “3-(Adamantan-2-yliden-methoxymethyl)-phenol” is quite complex. It includes an adamantane core, a phenol group, and a methoxymethyl group. The compound has a total of 43 heavy atoms.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 568.7 g/mol. It has a density of 1.3±0.1 g/cm3, a boiling point of 770.3±60.0 °C at 760 mmHg, and a flash point of 403.9±20.9 °C. The compound has 5 hydrogen bond acceptors, 0 hydrogen bond donors, and 6 freely rotating bonds.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of compounds related to adamantan-2-yliden-methoxymethyl-phenol are a significant area of research. Studies have focused on synthesizing various adamantan-derivatives, including adamantane units in cyclophosphazene compounds, to investigate their structural, thermal, and photophysical properties (Ün et al., 2013).

Potential in Drug Development

• Adamantyl derivatives have shown potential in drug development. The creation of novel adamantyl compounds has been explored, with a focus on their molecular structures and potential biological activities. This includes research on novel adamantyl derivatives of N-aryl substituted 3-hydroxypyridine-4-ones (Petrović Peroković et al., 2013).

Anti-inflammatory Applications

• Adamantyl compounds have been investigated for their potential anti-inflammatory properties. Studies have conducted comprehensive analyses on molecules like 3-(adamantan-1-yl)-4-ethyl-1H-1,2,4-triazole-5(4H)thione to understand their molecular structure and properties, which may contribute to their biological activity (Al-Tamimi et al., 2014).

Catalysis and Reaction Mechanisms

• The reaction mechanisms involving adamantane derivatives have been a subject of study. For instance, research on the reaction of adamantan-2-amine with methyl 2-(4-allyl-2-methoxyphenoxy)acetate has provided insights into the formation of target amides and the resistance of corresponding acids to aminolysis (Novakov et al., 2017).

Photochemical Studies

• The photochemical behavior of adamantylidene-quinone methides and adamantyl cations has been investigated. This research is crucial in understanding the photophysical properties and reactivity of such compounds under different conditions (Basarić et al., 2010).

Antiproliferative Activity

• Studies have been conducted on adamantane acid esters and their potential antiproliferative activity against tumor cells. These investigations explore the influence of adamantane derivatives on the microtubule network of tumor cells, which is crucial for understanding their potential therapeutic applications (Zefirov et al., 2017).

Mechanism of Action

The mechanism of action of “3-(Adamantan-2-yliden-methoxymethyl)-phenol” is not specified in the sources I found. The mechanism of action would depend on the specific context in which the compound is used.

Safety and Hazards

Specific safety and hazard information for “3-(Adamantan-2-yliden-methoxymethyl)-phenol” is not available in the sources I found. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for “3-(Adamantan-2-yliden-methoxymethyl)-phenol” are not specified in the sources I found. The potential applications and research directions would depend on the specific properties and reactivity of the compound.